Cas no 2228755-50-6 (1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)cyclohexane-1-carboxylic acid
• CAS No: 2228755-50-6
• MF: C₁₉H₂₇NO₅
• MW: 349.421386003494
• CID: 6502895
• PubChem ID: 165711662
• Update Time: 2025-06-26

1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)cyclohexane-1-carboxylic acid
• 2228755-50-6
• 1-(5-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)cyclohexane-1-carboxylic acid
• EN300-1892684

• Inchi： 1S/C19H27NO5/c1-18(2,3)25-17(23)20-13-8-9-15(24-4)14(12-13)19(16(21)22)10-6-5-7-11-19/h8-9,12H,5-7,10-11H2,1-4H3,(H,20,23)(H,21,22)
• InChI Key： XHILOQVGZFIGGM-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=C(C=CC=2OC)NC(=O)OC(C)(C)C)CCCCC1)=O

Computed Properties

• Exact Mass: 349.18892296g/mol
• Monoisotopic Mass: 349.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84.9Ų

Additional information on 1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)cyclohexane-1-carboxylic acid

Introduction to 1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)cyclohexane-1-carboxylic acid (CAS No. 2228755-50-6)

1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)cyclohexane-1-carboxylic acid, identified by its CAS number 2228755-50-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its structural complexity, which includes a cyclohexane ring substituted with an amino group and a carboxylic acid moiety, further functionalized with a 5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl side chain. The presence of these functional groups not only makes it a structurally intriguing molecule but also opens up numerous possibilities for its application in drug discovery and development.

The (tert-butoxy)carbonylamino group, commonly known as Boc-protected amino group, plays a crucial role in the synthesis of peptides and proteins. Its stability under various reaction conditions makes it an invaluable protecting group in peptide coupling reactions, ensuring that the amino functionality remains available for further derivatization without interference from other reactive sites. This characteristic is particularly important in the context of drug development, where precise control over functional group reactivity is essential for achieving the desired pharmacological properties.

The 2-methoxyphenyl moiety, also known as anisyl, contributes to the compound's overall solubility and bioavailability. Methoxy substitution on aromatic rings is a common strategy in medicinal chemistry to enhance metabolic stability and improve pharmacokinetic profiles. In particular, the methoxy group can influence electronic properties, making the molecule more susceptible to interactions with biological targets such as enzymes and receptors. This feature makes 1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)cyclohexane-1-carboxylic acid a promising candidate for further investigation in the design of novel therapeutic agents.

The cyclohexane ring in this compound adds another layer of complexity, providing a rigid scaffold that can be exploited to optimize binding affinity and selectivity. Cyclohexane derivatives are well-documented in medicinal chemistry due to their ability to mimic natural bioactive scaffolds and enhance molecular recognition. The combination of the cyclohexane ring with the 5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl substituent creates a molecule with potential applications in various therapeutic areas, including central nervous system disorders, inflammation, and cancer.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential binding interactions between 1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)cyclohexane-1-carboxylic acid and biological targets. For instance, studies have suggested that the Boc-protected amino group may interact with specific residues on an enzyme's active site, modulating its catalytic activity. Similarly, the 2-methoxyphenyl moiety could engage in hydrophobic interactions or π-stacking with aromatic residues, contributing to the compound's binding affinity.

In addition to its structural features, 1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)cyclohexane-1-carboxylic acid has been explored in the context of drug-like properties such as solubility, permeability, and metabolic stability. These properties are critical for determining whether a compound can progress from preclinical studies to clinical trials. Preliminary studies have shown that modifications to the cyclohexane ring can significantly impact solubility, making it possible to fine-tune the molecule for better pharmacokinetic profiles. Furthermore, computational simulations have indicated that certain structural variations could enhance metabolic stability, reducing the likelihood of rapid degradation in vivo.

The role of protecting groups like the Boc-protected amino group extends beyond mere synthetic utility; they also play a role in drug design by influencing physicochemical properties such as pKa and lipophilicity. By carefully selecting protecting groups and their subsequent removal at appropriate stages during synthesis, chemists can achieve greater control over reaction outcomes. This level of precision is particularly important when designing multi-step synthetic routes for complex molecules like 1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)cyclohexane-1-carboxylic acid, ensuring that each functional group is introduced and removed at the optimal time to maximize yield and purity.

Recent research has also highlighted the importance of stereochemistry in drug design. The cyclohexane ring in this compound can exist as either an R or S enantiomer, each potentially exhibiting different biological activities due to differences in spatial arrangement around chiral centers. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure compounds on scales suitable for pharmaceutical applications. This capability has allowed researchers to explore how stereochemistry influences pharmacological effects, providing valuable insights into structure-activity relationships (SAR).

The integration of machine learning techniques into drug discovery has further accelerated the process of identifying promising candidates like 1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)cyclohexane-1-carboxylic acid. By training models on large datasets of known bioactive compounds, researchers can predict potential therapeutic targets and prioritize compounds based on their likelihood of success. These models take into account various descriptors such as molecular weight, solubility, and predicted binding affinities, enabling more informed decision-making during early-stage drug development.

In conclusion,1-(5-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)cyclohexane-1-carboxylic acid (CAS No. 2228755-50-6) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups—particularly the Boc-protected amino group, 2-methoxyphenyl, and cyclohexane ring—makes it a versatile building block for further derivatization and exploration. With ongoing advancements in synthetic chemistry, computational modeling, and machine learning technologies, this compound holds significant promise for future applications across multiple therapeutic areas.